Cas no 214847-64-0 (3-isopropoxybenzoyl chloride)

• Product Name: 3-isopropoxybenzoyl chloride
• CAS No: 214847-64-0
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• MDL: MFCD02628386
• CID: 242993
• PubChem ID: 4769462
• Update Time: 2025-04-19

3-isopropoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,3-(1-methylethoxy)-
• 3-ISOPROPOXYBENZOYL CHLORIDE
• 3-(propan-2-yloxy)benzoyl chloride
• 3-isopropoxybenzoic acid chloride
• 3-Isopropoxy-benzoyl chloride
• AC1NHQH0
• BB_SC-2415
• CTK6B0870
• 3-propan-2-yloxybenzoyl chloride
• 5-[(4-Bromo-phenylamino)-methylene]-2,2-dimethyl-[1,3]dioxane-4,6-dione
• DTXSID20406368
• AKOS000289285
• SCHEMBL1167621
• VS-03174
• WPIMBZGVPVKFDT-UHFFFAOYSA-N
• MFCD02628386
• FT-0683323
• BB 0245716
• 214847-64-0
• ALBB-011182
• Benzoyl chloride, 3-(1-methylethoxy)- (9CI)
• BBL012039
• STK347409
• Benzoyl chloride, 3-(1-methylethoxy)-
• 3-isopropoxybenzoyl chloride

• MDL： MFCD02628386
• Inchi： 1S/C10H11ClO2/c1-7(2)13-9-5-3-4-8(6-9)10(11)12/h3-7H,1-2H3
• InChI Key： WPIMBZGVPVKFDT-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(=C1)OC(C)C)=O

Computed Properties

• Exact Mass: 198.04483
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.146
• Boiling Point: 270.8°C at 760 mmHg
• Flash Point: 100.9°C
• Refractive Index: 1.516
• PSA: 26.3

3-isopropoxybenzoyl chloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives